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Compound of Interest

Compound Name: 4-Isopropyl-2-nitroaniline

Cat. No.: B181355 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-Isopropyl-2-nitroaniline

Executive Summary and Strategic Hazard Overview
4-Isopropyl-2-nitroaniline is an aniline derivative with significant utility as an intermediate in

organic synthesis, particularly in the development of novel pharmaceuticals and specialized

chemical agents.[1][2] Its molecular structure, featuring an electron-donating amino group and

an electron-withdrawing nitro group on an aromatic ring, imparts unique reactivity but also

necessitates a rigorous and informed approach to safety.[2][3] This guide moves beyond the

standard Material Safety Data Sheet (MSDS) format to provide researchers, scientists, and

drug development professionals with a deeper understanding of the causality behind safety

protocols. The primary hazards associated with this compound and related nitroanilines include

high acute toxicity if swallowed, inhaled, or in contact with skin, and the potential for target

organ damage through prolonged or repeated exposure.[4][5] A proactive and evidence-based

safety culture is paramount when incorporating this reagent into any research or development

workflow.

Core Hazard Profile
The Globally Harmonized System (GHS) classification for analogous nitroaniline compounds

provides a critical framework for assessing the risks of 4-Isopropyl-2-nitroaniline. The primary

hazards are summarized below.
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Figure 1: GHS Hazard Profile for Nitroanilines
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Caption: Figure 1: GHS Hazard Profile for Nitroanilines.

Physicochemical and Structural Profile
Understanding the physical properties of 4-Isopropyl-2-nitroaniline is fundamental to its safe

handling, storage, and use in experimental design. For instance, its solid form at room

temperature necessitates protocols to control dust generation.
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Property Value Source

Chemical Formula C₉H₁₂N₂O₂ [6][7]

Molecular Weight 180.2 g/mol [6][7]

CAS Number 63649-64-9 [7][8]

Appearance Orange oil or liquid/solid [8][9]

Boiling Point 142-144 °C at 0.4 mm Hg [8]

Flash Point 133.5 °C [8]

Toxicological Profile and Mechanistic Insights
While specific toxicological studies on 4-Isopropyl-2-nitroaniline are not extensively

published, the data for the parent compound, 4-nitroaniline, provides a robust surrogate for

assessing potential health effects. The toxicity of nitroanilines is a significant concern. They are

readily absorbed through inhalation, ingestion, and skin contact.

Mechanism of Toxicity: The primary mechanism of systemic toxicity for aromatic nitro and

amino compounds is the induction of methemoglobinemia. In the body, the nitro group can be

reduced, leading to metabolites that oxidize the ferrous iron (Fe²⁺) in hemoglobin to its ferric

state (Fe³⁺), forming methemoglobin. Methemoglobin is incapable of binding and transporting

oxygen, leading to cyanosis (a bluish discoloration of the skin) and, in severe cases, hypoxia.

The onset of symptoms can be delayed for 2 to 4 hours after exposure.

Acute Toxicity: Classified as toxic if swallowed, in contact with skin, or if inhaled.[4][5][10]

Oral LD50 in rats for 4-nitroaniline is 750 mg/kg.[11]

Skin and Eye Irritation: May cause skin irritation.[12] Direct contact with the eyes can cause

serious damage.[13]

Specific Target Organ Toxicity (Repeated Exposure): Prolonged or repeated exposure may

cause damage to organs, with the blood (due to methemoglobin formation), heart, lungs, and

liver being primary targets.[14]
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Exposure Control and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential. Engineering controls form the first

line of defense, supplemented by rigorous PPE protocols.

Engineering Controls
Ventilation: All handling of 4-Isopropyl-2-nitroaniline, especially as a solid, must occur in a

certified chemical fume hood to prevent inhalation of dust or vapors.[7][15] For larger

quantities, a closed system is recommended.

Emergency Equipment: A safety shower and eyewash station must be immediately

accessible in the laboratory.

Personal Protective Equipment (PPE) Protocol
The selection of PPE is dictated by the scale and nature of the operation. The following

workflow provides a decision-making framework.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b181355?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-isopropyl-2-nitroaniline.pdf
https://www.carlroth.com/medias/SDB-9850-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjE5NzF8YXBwbGljYXRpb24vcGRmfGFHWXlMMmczTUM4NU1UYzNOREkxTmpBNE56TTBMMU5FUWw4NU9EVXdYMEZWWDBWT0xuQmtaZ3wzZjlmN2Q4NjI1MDE3YzVlY2ZkZTA5MTg5OWFjYTQ4ZmJkMGE1NzMzYWZjZDQ2ZGQ3NmUzNTM2YTEyYzE3OWRh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: PPE Selection Workflow
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Figure 3: Laboratory Spill Response Workflow
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Caption: Figure 3: Laboratory Spill Response Workflow.
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First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in mitigating the effects of exposure. [16]Show the

safety data sheet to the attending medical professional. [13]

Inhalation: Move the victim to fresh air. [7]If breathing is difficult, administer oxygen. If not

breathing, begin artificial respiration immediately. Do not use mouth-to-mouth resuscitation.

[7]Seek immediate medical attention. [16]* Skin Contact: Immediately remove all

contaminated clothing. [13]Wash the affected area with soap and plenty of water for at least

15 minutes. [7][10]Seek immediate medical attention. [16]* Eye Contact: Immediately rinse

eyes cautiously with pure water for at least 15 minutes, holding the eyelids open. [7]

[13]Remove contact lenses if present and easy to do. [13]Seek immediate medical attention.

[16]* Ingestion: Rinse mouth with water. Do NOT induce vomiting. [7][13]Never give anything

by mouth to an unconscious person. [7]Call a physician or Poison Control Center

immediately. [7][13]

Environmental Fate and Disposal
4-Isopropyl-2-nitroaniline and related compounds are considered harmful or very toxic to

aquatic life, with potentially long-lasting effects. [4][13][16]

Environmental Precautions: Prevent the chemical from entering drains, surface water, or soil.

[7]Discharge into the environment must be avoided. [7]* Waste Disposal: Disposal must be

carried out in accordance with official federal, state, and local regulations. [13]The material

may be mixed with a combustible solvent and burned in a chemical incinerator equipped with

an afterburner and scrubber.

Synthesis and Reactivity Considerations
4-Isopropyl-2-nitroaniline is often synthesized via electrophilic aromatic substitution (nitration)

of a precursor aniline or through the hydrolysis of an N-protected intermediate. [3]

[9]Researchers should be aware that such syntheses can result in impurities, including starting

materials or regioisomers, which may have their own hazard profiles.

Chemical Stability: The compound is stable under recommended storage conditions. [4]*

Hazardous Reactions: No dangerous reactions are known under normal conditions of use.

[4]* Incompatible Materials: Avoid strong oxidizing agents, acids, and acid anhydrides. [14]*
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Hazardous Decomposition Products: Under fire conditions, toxic fumes such as nitrogen

oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂) may be released. [4][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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